Cas no 53663-02-8 ( )

• Product Name: &nbsp
• CAS No: 53663-02-8
• MF: C₂₈O₁₂
• MW: 528.292407989502
• CID: 938907
• PubChem ID: 315124
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 13,20-Epoxy-2,11β,12α-trihydroxy-15β-[[2-(1-hydroxyethyl)-3-methyl-1-oxo-2-butenyl]oxy]-3,16-dioxopicrasa-1,4-dien-21-oic acid methyl ester
• NSC238180
• NSC-238180
• DTXSID40311122
• DEHYDROBRUCEANTOL
• 53663-02-8
•  

• Inchi： 1S/C28O12/c1-10(2)16(12(4)29)23(34)40-19-21-27-9-38-28(21,25(36)37-6)22(33)18(32)20(27)26(5)8-14(30)17(31)11(3)13(26)7-15(27)39-24(19)35
• InChI Key： IJWPKHOLQGXDOO-UHFFFAOYSA-N
• SMILES： [C]OC(C12[C]([O])[C]([O])[C]3C4([C]([C]C5C3([C])[C]=C([O])C(=O)C=5[C])OC(=O)[C](OC(/C(=C(\[C])/[C])/[C]([O])[C])=O)[C]41)[C]O2)=O |^1:0,4,5,6,7,8,10,14,15,17,21,25,30,31,32,33,34,36,^4:11,37|

Computed Properties

• Exact Mass: 562.20502652g/mol
• Monoisotopic Mass: 562.20502652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 40
• Rotatable Bond Count: 6
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 186Ų